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Compound of Interest

Compound Name: Dimethyl 5-aminoisophthalate

Cat. No.: B182512

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl 5-aminoisophthalate is an aromatic compound with the chemical formula
C10H11NOa. It serves as a versatile intermediate in organic synthesis, finding applications in the
preparation of novel polymers, dyes, and potentially as a scaffold in medicinal chemistry. This
document provides a comprehensive overview of its chemical and physical properties, detailed
synthesis protocols, and a summary of its current known applications and safety information.
While its direct biological activity and involvement in signaling pathways are not extensively
documented in publicly available literature, its utility as a building block warrants a thorough
understanding of its characteristics.

Chemical and Physical Properties

Dimethyl 5-aminoisophthalate is a white to off-white crystalline solid. Its key chemical and
physical properties are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b182512?utm_src=pdf-interest
https://www.benchchem.com/product/b182512?utm_src=pdf-body
https://www.benchchem.com/product/b182512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

Molecular Formula C10H11NOa4 [1112]

Molecular Weight 209.20 g/mol [1][3]

CAS Number 99-27-4 [11[2]
dimethyl 5-aminobenzene-1,3-

IUPAC Name _ [21[3]
dicarboxylate
3,5-Dicarbomethoxyaniline, 5-

Synonyms Aminoisophthalic acid dimethyl  [3]
ester

Melting Point 178-181 °C [1114]

Boiling Point 178-180 °C [1]

Density 1.248 + 0.06 g/cm? (Predicted) [1]
Soluble in ethyl acetate and

Solubility dichloromethane; insoluble in [1]
water and methanol.

pKa (Predicted) 2.31+0.10 [1]

Synthesis of Dimethyl 5-aminoisophthalate

Several synthetic routes to Dimethyl 5-aminoisophthalate have been reported. The two

primary methods involve the reduction of a nitro-substituted precursor and the direct

esterification of 5-aminoisophthalic acid.

Method 1: Reduction of Dimethyl 5-nitroisophthalate

This common method involves the reduction of the nitro group of Dimethyl 5-nitroisophthalate

to an amine. Various reducing agents and catalysts can be employed.

A widely used and efficient protocol for this transformation is catalytic hydrogenation.

o Materials:
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o Dimethyl 5-nitroisophthalate

o 5% Palladium on Carbon (Pd/C)
o Methanol (MeOH)

o 2M Hydrochloric Acid (HCI)

o Deionized water

o 2M Sodium Hydroxide (NaOH)

o Phosphorus pentoxide (P20s)

Procedure:

o In a 2L hydrogenation vessel equipped with a mechanical stirrer and a thermometer, add
Dimethyl 5-nitroisophthalate (95.7g, 0.4 mol), 5% Pd/C (8g), methanol (0.8L), and 2M HCI
(0.3L, 0.6 mol).[1]

o Purge the vessel with nitrogen gas.[1]

o Maintain the suspension under mechanical stirring and heat to a temperature of 45 to
55°C.[1]

o Introduce hydrogen gas to the vessel to initiate the hydrogenation reaction.

o After the reaction is complete (monitored by a suitable technique such as TLC or HPLC),
filter the suspension to remove the insoluble residue.[1]

o To the filtrate, add 2M NaOH until the pH reaches 10.[1]

o The crystallized solid product is then collected by filtration, washed with deionized water,
and dried under vacuum in the presence of P20s to yield Dimethyl 5-aminoisophthalate.
[1] Ayield of 92% has been reported for this method.[1]
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Synthesis of Dimethyl 5-aminoisophthalate via Catalytic Hydrogenation
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Figure 1. Experimental workflow for the synthesis of Dimethyl 5-aminoisophthalate via
catalytic hydrogenation.

Method 2: Esterification of 5-Aminoisophthalic Acid

This method involves the direct esterification of 5-aminoisophthalic acid with methanol in the
presence of an acid catalyst.

o Materials:
o 5-Aminoisophthalic acid
o Methanol (MeOH)
o Concentrated Sulfuric Acid (H2SOa4)
o Ethyl Acetate (EtOAC)
o Saturated Sodium Bicarbonate solution
o Brine
o Anhydrous Sodium Sulfate (Naz2S0a)
e Procedure:
o Dissolve 5-aminoisophthalic acid (1.0 g, 5.52 mmol) in 10 ml of methanol.[1]
o Add a catalytic amount of concentrated H2SOa to the solution.[1]
o Reflux the reaction mixture at 90°C overnight.[1]
o After cooling, remove the solvent under reduced pressure.[1]
o Dissolve the residue in 15 ml of ethyl acetate.[1]

o Wash the organic solution sequentially with saturated sodium bicarbonate solution (2 x 15
ml) and brine (2 x 15 ml).[1]

o Dry the organic layer over anhydrous Na2S0Oa.[1]
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o Remove the solvent under vacuum to afford Dimethyl 5-aminoisophthalate.[1]

Synthesis of Dimethyl 5-aminoisophthalate via Fischer Esterification
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Figure 2. Experimental workflow for the synthesis of Dimethyl 5-aminoisophthalate via
Fischer esterification.

Applications and Biological Relevance

Dimethyl 5-aminoisophthalate is primarily utilized as an intermediate in organic synthesis. Its
bifunctional nature, possessing both amino and diester groups, makes it a valuable building
block for a variety of molecules.

Polymer Chemistry: It serves as a monomer in the production of specialty polymers and
resins.[5]

» Dyestuff Industry: The aromatic amine functionality is a common feature in the synthesis of
various dyes.

o Pharmaceutical and Agrochemical Intermediates: It is used in the synthesis of more complex
molecules for potential use in the pharmaceutical and agrochemical sectors.[1][6] For
example, it has been used in the synthesis of new sweeteners and as a raw material for drug
intermediates.[1]

o Coordination Chemistry: The parent compound, 5-aminoisophthalic acid, has been used to
create luminescent coordination polymers.[6]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological activity
or the direct involvement of Dimethyl 5-aminoisophthalate in cellular signaling pathways.
While related compounds, such as 5-aminoisophthalic acid, have been investigated for
mutagenicity (and found to be non-mutagenic in an Ames test), and derivatives have been
explored for antimicrobial properties through in silico studies, the pharmacological profile of
Dimethyl 5-aminoisophthalate itself remains largely unexplored.[6][7] Researchers are
encouraged to consider this compound as a potential scaffold for the design of novel bioactive
molecules, but its specific effects on biological systems would require dedicated investigation.

Safety and Handling

Dimethyl 5-aminoisophthalate is classified as a hazardous substance and should be handled
with appropriate safety precautions.
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e GHS Hazard Statements:
o H315: Causes skin irritation.[3][8]
o H319: Causes serious eye irritation.[3][8]
o H335: May cause respiratory irritation.[3][8]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P271: Use only outdoors or in a well-ventilated area.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
o P302 + P352: IF ON SKIN: Wash with plenty of water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

It is recommended to consult the Safety Data Sheet (SDS) from the supplier for complete and
detailed safety information before handling this compound.

Spectroscopic Data

Spectroscopic data for Dimethyl 5-aminoisophthalate is available and is crucial for its
characterization.

e 1H NMR: Spectra are available in databases such as ChemicalBook.[9]
e 13C NMR: Data is available and consistent with the reported structure.[1]

¢ IR Spectroscopy: Infrared spectra have been recorded and are available in spectral
databases.[3]
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o Mass Spectrometry: Mass spectral data is available, with characteristic fragmentation
patterns.[3]

Researchers should refer to spectral databases like PubChem and SpectraBase for detailed
spectroscopic information.[3][7][10]

Conclusion

Dimethyl 5-aminoisophthalate is a readily accessible and versatile chemical intermediate
with established synthetic protocols. Its primary value lies in its utility as a building block for
more complex molecules in various fields, including materials science and medicinal chemistry.
While its own biological profile is not well-characterized, the presence of reactive functional
groups suggests potential for the development of novel compounds with interesting
pharmacological properties. Further research into the biological effects of this molecule and its
derivatives is warranted to fully explore its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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